1-((2-isopropyl-1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane

• IUPAC Name: 1-(1-methyl-2-propan-2-ylimidazol-4-yl)sulfonyl-4-(oxolan-3-yl)-1,4-diazepane
• InChI: InChI=1S/C16H28N4O3S/c1-13(2)16-17-15(11-18(16)3)24(21,22)20-7-4-6-19(8-9-20)14-5-10-23-12-14/h11,13-14H,4-10,12H2,1-3H3
• InChI Key: SONLQDJZZAHMGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C3CCOC3
• Molecular Formula: C16H28N4O3S
• Molecular Weight: 356.5 g/mol

Description

1-((2-isopropyl-1-methyl-1H-imidazol-4-yl)sulfonyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C16H28N4O3S and its molecular weight is 356.49. The purity is usually 95%.
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Scientific Research Applications

Multicomponent Synthesis

Research by Banfi et al. (2007) presents a concise approach to synthesizing diazepane or diazocane systems using a Ugi multicomponent reaction followed by an intramolecular SN2 reaction. This method efficiently produces 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones and aliphatic 1-sulfonyl 1,4-diazepan-5-ones, demonstrating the versatility and efficiency of utilizing sulfonyl groups in complex organic synthesis (Banfi et al., 2007).

Diazotransfer Reagent Development

Goddard-Borger and Stick (2007) developed imidazole-1-sulfonyl azide hydrochloride as a new, efficient, and shelf-stable diazotransfer reagent. This reagent matches the efficiency of triflyl azide in converting primary amines to azides and activated methylene substrates to diazo compounds, showcasing the role of sulfonyl azides in diazotransfer reactions (Goddard-Borger & Stick, 2007).

Metal Carbene Precursor Development

Research by Ren et al. (2017) explored 4-diazoisochroman-3-imines as a new class of metal carbene precursors. These precursors, under Rh(II) complex catalysis, react with alkenes and conjugated dienes to produce spiro[cyclopropane-1,4'-isochroman]-3'-imines and tetrahydroisochromeno[3,4-b]azepines, respectively. This study highlights the potential of diazo compounds in synthesizing novel cyclic structures (Ren et al., 2017).

Substituted Tetrahydrofurans Synthesis

Dounay et al. (2002) developed a one-pot procedure for converting 1,2,4,5-tetraols into substituted tetrahydrofuran moieties. This process involves regioselective sulfonylation followed by sequential oxirane and oxolane formation. This research demonstrates the application of sulfonylation in the efficient synthesis of substituted tetrahydrofurans (Dounay et al., 2002).